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Compound of Interest

cis-2-Vinyl-1,3-dioxolane-4-
Compound Name:
methanol

Cat. No.: B098564

An in-depth analysis of the molecular weight of cis-2-Vinyl-1,3-dioxolane-4-methanol, a
compound of interest for researchers and professionals in the field of drug development, is
presented in this technical guide. The precise molecular weight is fundamental for a range of
experimental and theoretical applications, from reaction stoichiometry to analytical
characterization.

Molecular Weight Determination

The molecular weight of a compound is determined from its molecular formula and the atomic
weights of its constituent elements. The molecular formula for cis-2-Vinyl-1,3-dioxolane-4-
methanol has been identified as C6H1003[1][2]. The calculation of its molecular weight is
based on the standard atomic weights of Carbon (C), Hydrogen (H), and Oxygen (O).

The standard atomic weight for carbon is approximately 12.011 atomic mass units (amu)[3][4].
For hydrogen, the standard atomic weight is approximately 1.008 amu[5][6][7]. The standard
atomic weight for oxygen is approximately 15.999 amul[8][9][10][11].

The molecular weight is calculated as follows:

(6 atoms of Carbon x 12.011 amu/atom) + (10 atoms of Hydrogen x 1.008 amu/atom) + (3
atoms of Oxygen x 15.999 amu/atom) = 130.143 amu.
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This calculated value is consistent with the molecular weight of 130.14 g/mol reported in
chemical databases[?2].

Quantitative Data Summary

For clarity and ease of comparison, the quantitative data used in the molecular weight
calculation are summarized in the table below.

Atomic Weight

Element Symbol Count Subtotal (amu)
(amu)

Carbon C 6 12.011[3][4] 72.066

Hydrogen H 10 1.008[5][6]1[7] 10.080
15.999[8][9][10]

Oxygen O 3 47.997
[11]

Total 130.143

Experimental Protocol: Synthesis of cis-2-Vinyl-1,3-
dioxolane-4-methanol

A representative experimental protocol for the synthesis of cis-2-Vinyl-1,3-dioxolane-4-
methanol involves the acetalization of glycerol with acrolein. This procedure is a common
method for the preparation of this and similar compounds.

Materials:

Glycerol

Acrolein

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., benzene or toluene)

Drying agent (e.g., anhydrous sodium sulfate)
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e Neutralizing agent (e.g., sodium bicarbonate solution)
Procedure:

e Reaction Setup: A solution of glycerol in an anhydrous solvent is prepared in a round-bottom
flask equipped with a Dean-Stark apparatus and a condenser.

o Catalyst Addition: A catalytic amount of an anhydrous acid, such as p-toluenesulfonic acid, is
added to the reaction mixture.

o Reactant Addition: Acrolein is added dropwise to the stirred solution at room temperature.

o Reaction: The mixture is heated to reflux. The water formed during the reaction is removed
azeotropically using the Dean-Stark apparatus. The reaction progress is monitored by thin-
layer chromatography (TLC).

e Workup: Upon completion of the reaction, the mixture is cooled to room temperature and
neutralized with a sodium bicarbonate solution. The organic layer is separated, washed with
brine, and dried over anhydrous sodium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation or column chromatography to yield pure cis-2-Vinyl-1,3-
dioxolane-4-methanol.

Logical Workflow for Molecular Weight Calculation

The process of calculating the molecular weight of a chemical compound follows a clear and
logical sequence. This workflow is illustrated in the diagram below.

Caption: Logical workflow for the calculation of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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